2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C20H16N4O2S/c25-18(21-15-8-3-1-4-9-15)14-27-20-23-22-19(17-12-7-13-26-17)24(20)16-10-5-2-6-11-16/h1-13H,14H2,(H,21,25)
• InChI Key: ICPHHSBTDDQMLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide, also known as FPTA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the triazole family and has been shown to have a variety of interesting properties that make it useful in a range of different applications.

Mechanism of Action

The mechanism of action of 2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide is not yet fully understood. However, it is believed that the compound interacts with copper ions in a specific way, leading to the formation of a fluorescent complex. This complex can then be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have a number of interesting biochemical and physiological effects. For example, the compound has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide in lab experiments is its high selectivity for copper ions. This makes it a useful tool for studying copper homeostasis in cells. Additionally, this compound is relatively easy to synthesize, making it readily available for use in research. However, one limitation of using this compound is that it is not yet fully understood how the compound interacts with copper ions. This makes it difficult to interpret the results of experiments using this compound.

Future Directions

There are a number of potential future directions for research on 2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide. One area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be used to detect a wide range of different metal ions, making them useful in a variety of different applications. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with copper ions. This could lead to the development of new therapies for diseases related to copper homeostasis.

Scientific Research Applications

2-{[5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide has been studied extensively for its potential use in scientific research. One of the most interesting applications of this compound is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to be highly selective for the detection of copper ions, making it a useful tool for studying copper homeostasis in cells.